TCS 2210
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Overview
Description
TCS 2210 is a synthetic cannabinoid receptor agonist (SCRA) that was developed in the laboratory of Professor Thomas J. Schmidt at the University of Illinois at Urbana-Champaign. It is a member of the naphthoylindole family of SCRAs, and is the first of its kind to be synthesized. This compound has been studied extensively in both in vitro and in vivo systems and has shown to possess numerous biological activities, including analgesic, anti-inflammatory, and anti-convulsant effects. It has been used in a variety of laboratory applications and has been shown to be a useful tool for studying the endocannabinoid system.
Scientific Research Applications
Transparent Conductors in Solar Energy
Transparent conductors (TCs) have various applications in solar energy utilization and energy savings, particularly in buildings. They are used to improve the thermal properties of modern fenestration due to their low infrared emittance. TCs can serve in solar control or low-emittance windows depending on their reflective properties in the near infrared spectrum relevant to solar irradiation. Their electrical conductivity makes them useful as current collectors in solar cells and for inserting and extracting electrical charge in electrochromic “smart windows,” combining energy efficiency and indoor comfort in buildings (Granqvist, 2007).
Thermal Energy Storage
Thermal energy storage (TES) systems, including thermo-chemical storage (TCS), play a crucial role in solar plants and industrial processes. TES transfers heat to storage media during charging and releases it during discharging. TCS, though still in early research stages, shows promise for long-term energy storage. It involves storing heat in materials that change chemical composition. TCS applications are particularly attractive due to their potential for efficient and economical energy storage (Zhang et al., 2016).
Transdisciplinary Case Studies
Transdisciplinary case studies (TCS) are used as a research and teaching approach to support transition management of regional, urban, and organizational systems. This approach is based on a methodology that includes methods for case representation, assessment, and strategy building, making it a valuable tool in sustainability learning and research (Scholz et al., 2006).
TCS in Superconductor Research
Machine learning models are developed to predict the critical temperatures (Tc) of known superconductors. This approach aids in understanding the connection between superconductivity and the chemical/structural properties of materials. By categorizing superconductors based on their Tc values and using features based on chemical compositions, these models provide insights into the mechanisms behind different families of superconductors (Stanev et al., 2017).
Mechanism of Action
Target of Action
TCS 2210 is a small molecule inducer of neuronal differentiation . The primary targets of this compound are the neuronal markers β-III tubulin and neuron-specific enolase (NSE) . These markers are proteins that are expressed in neurons and are essential for their function and structure .
Mode of Action
This compound interacts with its targets by increasing their expression . This interaction results in the induction of neurite outgrowth in a population of PC12 neuronal precursor-like cells . This suggests that this compound may play a role in promoting the differentiation of these cells into neurons .
Biochemical Pathways
The increased expression of β-iii tubulin and nse suggests that this compound may influence the pathways related to neuronal differentiation and neurite outgrowth .
Pharmacokinetics
It is known that this compound is supplied as a powder and has a solubility of 5 mg/ml in dmso , which may have implications for its bioavailability.
Result of Action
The action of this compound results in a significant increase in the expression of the neuronal markers β-III tubulin and NSE . It also induces neurite outgrowth in a population of PC12 neuronal precursor-like cells . This suggests that this compound can effectively induce neuronal differentiation .
Action Environment
It is known that this compound is stable for 3 years at -20°c and for 2 years at 4°c in powder form . In solvent, it is stable for 3 months at -80°C and for 2 weeks at -20°C . These storage conditions suggest that temperature is an important environmental factor that can influence the stability of this compound .
Biochemical Analysis
Biochemical Properties
TCS 2210 plays a significant role in biochemical reactions, particularly in the process of neuronal differentiation It interacts with various enzymes, proteins, and other biomolecules to induce changes in the cellular environment
Cellular Effects
This compound has profound effects on various types of cells and cellular processes . It influences cell function by increasing the expression of neuronal markers and inducing neurite outgrowth
Molecular Mechanism
The molecular mechanism of action of this compound involves its interaction with various biomolecules within the cell . It is believed to exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway of TCS 2210 involves the reaction of 2,4-dichloro-5-fluoroaniline with 2,3,4,5-tetrachlorobenzoic acid in the presence of a coupling agent.", "Starting Materials": [ "2,4-dichloro-5-fluoroaniline", "2,3,4,5-tetrachlorobenzoic acid", "Coupling agent" ], "Reaction": [ "Step 1: Dissolve 2,4-dichloro-5-fluoroaniline and 2,3,4,5-tetrachlorobenzoic acid in a suitable solvent.", "Step 2: Add a coupling agent to the reaction mixture and stir for a specific time period.", "Step 3: Isolate the product by filtration or extraction and purify it by recrystallization or chromatography." ] } | |
CAS RN |
1201916-31-5 |
Molecular Formula |
C18H17N3O3 |
Molecular Weight |
323.35 |
synonyms |
1,2-Dihydro-N-hydroxy-2-oxo-3-(3-phenylpropyl)-6-quinoxalinecarboxamide |
Origin of Product |
United States |
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